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Executive Summary

This technical guide provides a comprehensive overview of the chemical properties, safety
profile, and potential applications of 1,4-Dimethoxybutan-2-one (CAS No. 25680-86-8). As a
Senior Application Scientist, my objective is to deliver a scientifically rigorous resource for
researchers and drug development professionals. A critical point of clarification is paramount:
1,4-Dimethoxybutan-2-one is a structural isomer of the more extensively documented 4,4-
Dimethoxy-2-butanone (CAS No. 5436-21-5). The latter is well-established as a 1,3-
dielectrophilic building block.[1] The existing literature and search results often conflate these
two distinct molecules. This guide will focus exclusively on the verified data for 1,4-
Dimethoxybutan-2-one and will address the current gaps in its documented reactivity and
spectroscopic data, providing theoretically predicted spectral analysis to aid researchers in its
identification and use.

Compound Identification and Physicochemical
Properties
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1,4-Dimethoxybutan-2-one is a ketone functionalized with two methoxy groups at the 1 and 4

positions. This structure presents distinct chemical characteristics compared to its acetal

isomer, 4,4-dimethoxy-2-butanone. Accurate identification through CAS number is crucial to

ensure the correct material is sourced and utilized in experimental work.

The fundamental identifiers and computed physicochemical properties are summarized below.

These values are essential for experimental design, including solvent selection, reaction

temperature, and purification methods.

Property Value Source(s)
IUPAC Name 1,4-dimethoxybutan-2-one [2]

CAS Number 25680-86-8 [2][3]
Molecular Formula CeH1203 [2][4]
Molecular Weight 132.16 g/mol [2][4]

Canonical SMILES

COCCC(=0)COC

[2]

WDVLUEIBBKAGNQ-

InChiKey UHFFFAOYSA-N 12

Density 0.961 g/cm? [31[4]
Boiling Point 184.2 °C at 760 mmHg [3][4]
Flash Point 55.2 °C [3]14]

Vapor Pressure

0.742 mmHg at 25 °C

[3]4]

XLogP3 -0.4 [4]
Hydrogen Bond Acceptor

ydrog p 3 4]
Count
Rotatable Bond Count 5 [4]

Spectroscopic Profile (Theoretical Analysis)
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Experimental spectroscopic data for 1,4-Dimethoxybutan-2-one is not readily available in the
cited literature. Therefore, a predicted analysis based on its molecular structure is provided
below to serve as a reference for researchers performing structural confirmation.

Molecular Structure and NMR Environments

The structure of 1,4-Dimethoxybutan-2-one contains four unique proton (*H) environments
and six unique carbon (*3C) environments, which would lead to a distinct NMR spectrum.

Caption: Predicted *H NMR environments for 1,4-Dimethoxybutan-2-one.

Predicted *H NMR Data (in CDCI3)
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Label Protons

Predicted
Shift (3,
ppm)

Predicted
Multiplicity

Coupling
With

Causality

@ -O-CHs

~3.3-34

Singlet (s)

None

Methoxy
group protons
adjacentto a

methylene

group.

(b) -O-CH»-C=0

~4.1-4.2

Singlet (s)

None

Methylene
protons alpha
to both an
ether oxygen
and a
carbonyl
group are
highly
deshielded.
No adjacent
protons to

couple with.

(© -CH2-CH2-0O-

~3.6-3.8

Triplet (t)

Protons (d)

Methylene
protons
adjacent to
an ether
oxygen and
another

methylene

group.

C=0-CHa-

@ CH2-

~2.8-3.0

Triplet (t)

Protons (c)

Methylene
protons alpha
to a carbonyl
group are
deshielded.
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Predicted **C NMR Data (in CDCl3)

Carbon Environment Predicted Shift (6, ppm) Causality

Ketone carbonyl carbon, highly
deshielded.

C=0 ~205 - 210

Methylene carbon deshielded
-O-CHz2-C=0 ~75-80 by adjacent ether oxygen and

carbonyl.

Methylene carbon deshielded

-O-CH2-CHa- ~68 - 72 _

by adjacent ether oxygen.
CH3-O-CHz2- ~58 - 60 Methoxy group carbon.

Methylene carbon deshielded
C=0-CH2-CHa2- ~40 - 45 i

by adjacent carbonyl group.
CHs-0-C=0 ~52 - 55 Methoxy group carbon.

Reactivity, Synthesis, and Applications
Known Applications

While detailed, peer-reviewed studies on the reactivity of 1,4-Dimethoxybutan-2-one are
sparse, chemical suppliers indicate its use as a fine chemical intermediate.[5] Its stated
applications include being a precursor or building block in the synthesis of various
pharmaceuticals and pesticides.[3][5] It is also listed for use as a flavoring agent in the food
industry and as a fragrance component, though primary literature validating these specific uses
was not identified in the search.[3]

Synthesis

A potential synthetic route is suggested via the precursor 1,4-dimethoxy-2-butyne.[4] This
implies a hydration reaction of the alkyne, likely catalyzed by mercury salts or other methods,
would yield the target ketone. A robust, validated experimental protocol for this transformation
is not available in the provided results.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1331369/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-4-dimethoxybutan-2-one
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/ProductWholeProperty_LCPL58015.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A Note on Isomeric Conflation: A Critical Caution for
Researchers

It is imperative to reiterate that the majority of published synthetic applications, particularly
those describing reactions with hydrazines to form pyrazoles or with Grignard reagents to
synthesize naphthalenes, are attributed to the isomer 4,4-Dimethoxy-2-butanone (CAS 5436-
21-5).[1][6] This isomer functions as a masked 1,3-dicarbonyl compound and its utility as a 1,3-
dielectrophilic building block is well-documented.[1] Researchers must exercise extreme
caution and verify the CAS number of the starting material before attempting to replicate
literature procedures.

Researcher Query

1,4-Dimethoxybutan-2-one \

Incorrect CAS
High Risk of Conflation)

Correct CAS

emical Identity Verificatjon

Common Isomer
4,4-Dimethoxy-2-butanone
CAS: 5436-21-5

Target Compound
1,4-Dimethoxybutan-2-one
CAS: 25680-86-8

DO NOT MISATTRIBUTE

Literature Data

[ Limited Reactivity Data Extensive Reactivity Data
( ) \( y)

Physicochemical & Safety 1,3-Dielectrophile Chemistr

Click to download full resolution via product page

Caption: Logical workflow for distinguishing between chemical isomers.

Safety, Handling, and Storage
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The safe handling of any chemical reagent is the foundation of successful and responsible
research. Based on the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 1,4-Dimethoxybutan-2-one presents several hazards that require stringent safety
protocols.[2]

GHS Hazard Classification

Hazard Class Code Description

Flammable Liquids H226 Flammable liquid and vapor
Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Irritation H319 Causes serious eye irritation
Specific Target Organ Toxicity H335 May cause respiratory irritation

Source: PubChem|[2]

Recommended Handling Protocol

The following protocol is a synthesized recommendation based on standard safety data for
chemicals with this hazard profile.

» Engineering Controls:

o All handling of 1,4-Dimethoxybutan-2-one must be conducted in a certified chemical
fume hood to prevent inhalation of vapors.

o Ensure a safety shower and eyewash station are immediately accessible.
o Use spark-proof and explosion-proof equipment due to its flammability.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for
integrity before each use.
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o Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes. Ensure
skin is not exposed.

e Procedural Precautions:

o

Avoid contact with skin, eyes, and clothing.

[e]

Do not breathe vapors or mists.

o

Keep away from heat, sparks, open flames, and other sources of ignition. No smoking.

[¢]

Take precautionary measures against static discharge. Ground and bond containers when
transferring material.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated area designated for
flammable liquids.

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

Conclusion

1,4-Dimethoxybutan-2-one is a functionalized ketone with established physical properties and
a clear hazard profile that necessitates careful handling. While it is cited as a valuable
intermediate in the synthesis of fine chemicals, a significant gap exists in the peer-reviewed
literature regarding its specific reactivity and synthetic applications. Researchers are strongly
advised to distinguish this compound from its well-studied isomer, 4,4-dimethoxy-2-butanone,
by strictly referencing the CAS number (25680-86-8) to avoid misapplication of experimental
protocols. The predicted spectroscopic data provided herein offers a foundational tool for the
unambiguous identification of this reagent in future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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